6-{1-[4-(difluoromethoxy)benzenesulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[1-[4-(difluoromethoxy)phenyl]sulfonyl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H18F2N4O3S/c20-19(21)28-15-2-4-16(5-3-15)29(26,27)25-8-7-14-11-24(12-17(14)25)18-6-1-13(9-22)10-23-18/h1-6,10,14,17,19H,7-8,11-12H2
• InChI Key: RPFVYKOCLYFQRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C#N)S(=O)(=O)C4=CC=C(C=C4)OC(F)F
• Molecular Formula: C19H18F2N4O3S
• Molecular Weight: 420.4 g/mol

Description

“6-{1-[4-(difluoromethoxy)benzenesulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile” is a chemical compound with the molecular formula C19H18F2N4O3S. It is a complex organic molecule that contains several functional groups, including a benzenesulfonyl group and a pyridine group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several different functional groups. The benzenesulfonyl group is a common feature in many organic compounds and is known for its reactivity. The pyrrolopyrrole group is a type of heterocycle, which are often found in biologically active compounds. The pyridine ring is a basic aromatic ring, similar to benzene, but with one carbon atom replaced by a nitrogen atom.

Chemical Reactions Analysis

As a complex organic molecule, “6-{1-[4-(difluoromethoxy)benzenesulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine-3-carbonitrile” could potentially undergo a variety of chemical reactions. The benzenesulfonyl group, for example, is known to be a good leaving group, which could make it reactive towards nucleophiles. The pyrrolopyrrole and pyridine groups could also participate in various reactions due to the presence of nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the benzenesulfonyl and pyridine groups could potentially make it somewhat polar, which could affect its solubility in different solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not clear from the available data. It could potentially interact with various biological targets due to its complex structure.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available data. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound are not clear from the available data. Given its complex structure, it could potentially be of interest in the field of medicinal chemistry, where similar types of compounds are often investigated for their biological activity.